Cas no 80657-17-6 (α-Trenbolone Standard)

• Product name: α-Trenbolone Standard
• CAS No: 80657-17-6
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 985939

α-Trenbolone Standard Chemical and Physical Properties

Names and Identifiers

• 17alpha-Hydroxytrenbolone
• 17A-TRENBOLONE
• 17α-Trenbolone
• 17-Epitrenbolone
• A-Trenbolone
• Epitrenbolone
• Trenbolone Acetate Process Impurity 3
• α-Trenbolone Standard
• (17α)-17-Hydroxyestra-4,9,11-trien-3-one (ACI)
• 4,9,11-Estratriene-17α-ol-3-one
• Epi-Tren
• α-Trenbolone

• Inchi： 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h8-10,15-17,20H,2-7H2,1H3/t15-,16+,17-,18+/m1/s1
• InChI Key： MEHHPFQKXOUFFV-XDNAFOTISA-N
• SMILES： C[C@@]12[C@H](O)CC[C@H]1[C@@H]1CCC3=CC(CCC3=C1C=C2)=O

Computed Properties

• Exact Mass: 270.16200

Experimental Properties

• Melting Point: 49-51°C
• PSA: 37.30000
• LogP: 3.32930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives

Additional information on α-Trenbolone Standard

Comprehensive Analysis of α-Trenbolone Standard (CAS No. 80657-17-6): Properties, Applications, and Research Insights

The α-Trenbolone Standard (CAS No. 80657-17-6) is a high-purity reference compound widely utilized in analytical chemistry, pharmaceutical research, and performance-enhancing studies. As a derivative of the 19-nortestosterone family, this compound has garnered significant attention due to its structural uniqueness and potential applications in metabolic studies and steroid analysis. Researchers and laboratories frequently seek α-Trenbolone reference materials for method validation, quality control, and comparative studies in sports anti-doping programs.

One of the most searched questions regarding α-Trenbolone Standard revolves around its chromatographic behavior and mass spectrometry detection. Modern laboratories employ advanced techniques like LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) to identify and quantify this compound with high specificity. The growing demand for accurate steroid standards in anti-doping laboratories has positioned CAS 80657-17-6 as a critical reference material for distinguishing between endogenous and exogenous compounds in athlete testing.

Recent studies highlight the importance of α-Trenbolone purity standards in understanding anabolic-androgenic steroid metabolism. With increasing public interest in fitness supplements and performance optimization, researchers are investigating the metabolic pathways of related compounds using high-grade reference materials. The pharmaceutical industry also utilizes 80657-17-6 in developing analytical methods for steroid hormone analysis, particularly in quality assurance protocols for therapeutic products.

The stability and storage conditions of α-Trenbolone Standard represent another frequent search topic among laboratory professionals. Proper handling of this reference standard requires controlled environments, typically at -20°C, to maintain its chemical integrity. Many analytical method development protocols emphasize the need for certified reference materials like α-Trenbolone to ensure reproducibility across different testing platforms and laboratories.

Emerging research trends connect CAS 80657-17-6 with studies on muscle protein synthesis and androgen receptor binding. While not directly applicable to human therapeutics, these investigations provide valuable insights into molecular endocrinology mechanisms. The scientific community continues to explore the potential of trenbolone derivatives in various research contexts, making α-Trenbolone Standard an essential tool for advancing knowledge in steroid biochemistry.

Quality control laboratories prioritize α-Trenbolone Standard purity verification through multiple analytical techniques. The compound's structural characterization typically involves NMR spectroscopy, HPLC purity testing, and melting point determination. These rigorous analyses ensure that reference materials meet the stringent requirements of ISO 17034 accredited standards, which is crucial for laboratories operating under Good Laboratory Practice (GLP) guidelines.

The global market for steroid reference standards has seen steady growth, with α-Trenbolone Standard maintaining consistent demand among research institutions. Current analytical challenges include developing more sensitive detection methods for trenbolone metabolites in complex biological matrices. This has led to increased interest in stable isotope-labeled analogs of 80657-17-6 for use as internal standards in mass spectrometry-based assays.

Environmental researchers have also examined trenbolone-related compounds in ecological studies, particularly regarding endocrine-disrupting chemicals in aquatic systems. While α-Trenbolone Standard itself isn't classified as an environmental contaminant, its structural analogs have become subjects of environmental toxicology research. This expanding application domain underscores the compound's versatility beyond traditional doping control analysis.

From a regulatory perspective, reference material characterization for compounds like α-Trenbolone Standard follows strict international guidelines. The World Anti-Doping Agency (WADA) and other regulatory bodies maintain updated lists of required reference standards for prohibited substance detection. Laboratories performing anti-doping tests must regularly validate their methods using certified materials such as CAS 80657-17-6 to ensure compliance with evolving testing requirements.

Future research directions for α-Trenbolone Standard applications may include advanced molecular modeling studies and investigations into steroid-protein interactions. The compound's well-defined chemical properties make it an ideal candidate for developing new analytical techniques in sports drug testing and forensic toxicology. As analytical instrumentation becomes more sophisticated, the demand for high-quality reference standards like 80657-17-6 will continue to grow across multiple scientific disciplines.